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Compound of Interest

Compound Name: SNAP 94847 hydrochloride

Cat. No.: B2784360

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vivo efficacy of SNAP 94847
hydrochloride, a potent and selective antagonist of the melanin-concentrating hormone
receptor 1 (MCHRZ1). The information presented herein is intended to support researchers,
scientists, and drug development professionals in their exploration of MCHR1 antagonism as a
therapeutic strategy for various central nervous system disorders. This document summarizes
key preclinical findings, details experimental methodologies, and visualizes the underlying
biological pathways and experimental workflows.

Core Efficacy Data of SNAP 94847 Hydrochloride

SNAP 94847 hydrochloride has demonstrated significant anxiolytic and antidepressant-like
effects in a variety of rodent models. The compound exhibits high affinity and selectivity for the
MCHRL1 receptor and possesses favorable pharmacokinetic properties for in vivo studies.

Receptor Binding and Pharmacokinetics
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Parameter Value Species Citation
Ki 2.2nM Human [1112]
Kd 530 pM Human [1]

o >80-fold over alA,
Selectivity Human [1][2]
>500-fold over D2

Bioavailability (Oral) 59% Rat [1]
Half-life (t1/2) 5.2 hours Rat [1]
Plasma Clearance 4.2 L/hr/kg Rat [1]
Blood Clearance 3.3 L/hr/kg Rat [1]

In Vivo Anxiolytic and Antidepressant-Like Efficacy

The tables below summarize the significant behavioral effects of SNAP 94847 hydrochloride
observed in preclinical studies.

Table 1: Anxiolytic-Like Effects of SNAP 94847 Hydrochloride
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] . Dose and
Behavioral Species/Str . Treatment Key L
. Administrat . o Citation
Test ain . Duration Findings
ion Route
- Decreased
Elevated Plus ) Not specified ) )
Wistar Rats Acute time spent in [3]
Maze (Intranasal)
closed arms.
Significantl
Acute (1 ) J Y
] increased
Light/Dark BALB/cJ hour) & ) )
) 20 mg/kg p.o. ) time spent in [4][5]
Box Mice Chronic (28 )
the light
days)
compartment.
Anxiolytic/anti
Novelty Acute &
129S6/SvEVT 20 mg/kg/day ) depressant-
Suppressed ] Chronic (28 ] [4115]
] ac Mice p.o. like effect
Feeding days)
observed.

Table 2: Antidepressant-Like Effects of SNAP 94847 Hydrochloride
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] . Dose and
Behavioral Species/Str . Treatment Key L
. Administrat . o Citation
Test ain . Duration Findings
ion Route
Decreased
immobilizatio
Porsolt - n time and
) ) Not specified )
Forced Swim  Wistar Rats Acute increased [3]
(Intranasal) )
Test passive
swimming
time.
Porsolt Acute &
) BALB/cJ ) No effect
Forced Swim ) 20 mg/kg p.o.  Chronic (28 [5]
Mice observed.
Test days)
Chronic Mild Reversed the
Stress N N ) decrease in
Not specified Not specified Chronic
(Sucrose sucrose
Preference) intake.

Table 3: Effects on Locomotor Activity and Dopamine System Interaction
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. Dose and
. Species/Str L. Treatment Key o
Experiment ) Administrat ] T Citation
ain . Duration Findings
ion Route
Increased
number of
) - sniffs, time of
Open Field ) Not specified )
Wistar Rats Acute locomotion, [3]
Test (Intranasal)
and number
of squares
crossed.
Exaggerated
locomotor
Locomotor _
Sprague- 20 mg/kg/day  Chronic (14 response to
Response to [1]
o Dawley Rats p.o. days) the D2/D3
Quinpirole )
agonist
quinpirole.
Marked
increase in
Locomotor ) o
] 20 mg/kg/day  Chronic (7 quinpirole-
Response to BALB/c Mice )
o p.o. and 21 days) induced
Quinpirole
locomotor
activity.
No
Locomotor ) o
] 20 mg/kg/day  Chronic (21 modification
Response to CD-1 Mice o
o p.o. days) of quinpirole
Quinpirole
responses.
Decreased
Food-
. the number of
Reinforced 3, 10, 15, and
Rats ) Acute pellets
Operant 30 mg/kg i.p.
) earned at the
Responding )
highest dose.
Experimental Protocols
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The following are detailed methodologies for key experiments cited in the efficacy tables.

Elevated Plus Maze

e Apparatus: A plus-shaped maze with two open arms and two closed arms, elevated from the
floor.

e Animals: Male Wistar rats.

e Procedure:

[¢]

Administer SNAP 94847 hydrochloride or vehicle intranasally.

o After a specified pre-treatment time, place the rat in the center of the maze, facing an
open arm.

o Allow the rat to explore the maze for a 5-minute period.

o Record the time spent in and the number of entries into the open and closed arms using
an automated tracking system.

« Data Analysis: Anxiolytic-like effects are inferred from a significant increase in the time spent
in and/or entries into the open arms.

Light/Dark Box Test

e Apparatus: A box divided into a small, dark compartment and a large, illuminated
compartment, with an opening connecting the two.

e Animals: Male BALB/cJ mice.
e Procedure:
o Administer SNAP 94847 hydrochloride (20 mg/kg p.o.) or vehicle.

o For acute studies, test the animals 1 hour after administration. For chronic studies,
administer the compound daily for 28 days.
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o Place the mouse in the dark compartment and allow it to explore the apparatus for 5
minutes.

o Record the time spent in each compartment and the number of transitions between
compartments.

o Data Analysis: Anxiolytic-like activity is indicated by a significant increase in the time spent in
the light compartment.

Porsolt Forced Swim Test

o Apparatus: A transparent cylinder filled with water, from which the animal cannot escape.
e Animals: Male Wistar rats or BALB/cJ mice.
e Procedure:

o Administer SNAP 94847 hydrochloride or vehicle.

o Place the animal in the water-filled cylinder for a 6-minute session.

o Record the duration of immobility during the last 4 minutes of the session.

o Data Analysis: A significant reduction in immobility time is indicative of an antidepressant-like
effect.

Locomotor Response to Quinpirole

o Apparatus: An open field arena equipped with automated activity monitors.
e Animals: Male Sprague-Dawley rats or BALB/c mice.
e Procedure:

o Administer SNAP 94847 hydrochloride (20 mg/kg/day p.0.) or vehicle daily for the
specified duration (e.g., 14 or 21 days).

o On the test day, habituate the animals to the open field arena.
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o Administer the dopamine D2/D3 receptor agonist quinpirole.

o Measure locomotor activity for a defined period (e.g., 180 minutes).

o Data Analysis: A significant potentiation of quinpirole-induced hyperlocomotion in the SNAP
94847-treated group compared to the vehicle group suggests an interaction with the
dopamine system, a feature common to some antidepressants.

Visualizations: Signaling Pathways and

Experimental Workflows
MCHR1 Signaling Pathway and Antagonism by SNAP
94847

The following diagram illustrates the downstream signaling cascades initiated by the activation
of the MCHRL1 receptor and the inhibitory action of SNAP 94847. MCHR1 is a G-protein
coupled receptor (GPCR) that couples to both Gi and Gq proteins.
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Caption: MCHR1 signaling and its antagonism by SNAP 94847.
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General Experimental Workflow for In Vivo Behavioral
Studies

The following diagram outlines a typical workflow for conducting in vivo efficacy studies of
SNAP 94847 hydrochloride.
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Caption: Workflow for in vivo behavioral assessment of SNAP 94847.
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Logical Relationship: MCHR1 Antagonism to Behavioral
Outcomes

This diagram illustrates the proposed mechanism linking the molecular action of SNAP 94847

to its observed behavioral effects.
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Caption: From molecular target to behavioral effects of SNAP 94847.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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